2-Amino-4-(3-chlorophenyl)-6-(2-methylbenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-4-(3-chlorophenyl)-6-[(2-methylphenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C26H20ClN3O3S/c1-16-7-2-3-8-18(16)15-30-22-12-5-4-11-20(22)24-25(34(30,31)32)23(21(14-28)26(29)33-24)17-9-6-10-19(27)13-17/h2-13,23H,15,29H2,1H3
• InChI Key: QQSGBCTUJOUTDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3C4=C(S2(=O)=O)C(C(=C(O4)N)C#N)C5=CC(=CC=C5)Cl
• Molecular Formula: C26H20ClN3O3S
• Molecular Weight: 490.0 g/mol

Description

The compound is likely to be an organic molecule due to the presence of carbon ©, hydrogen (H), and nitrogen (N) atoms. The presence of chlorine (Cl) indicates that it is a chlorinated compound. The term “dioxide” suggests the presence of two oxygen (O) atoms. The structure suggests it might be a type of pyrano benzothiazine derivative.

Molecular Structure Analysis

The molecular structure analysis would require more specific information or computational chemistry techniques to accurately determine. Based on the name, it appears to contain a pyrano[3,2-c][2,1]benzothiazine core, which is a fused ring system containing oxygen, nitrogen, and sulfur atoms.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on its exact structure and the conditions under which it is stored or used. For example, the amino groups (-NH2) could potentially engage in reactions with acids or electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, solubility, etc., would need to be determined experimentally. Some properties might be predicted based on the structure, but accurate values would require experimental data.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. If it’s intended for use as a pharmaceutical, for example, the mechanism of action would depend on the biological target of the drug.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound would depend on its intended applications. If it shows promise as a pharmaceutical, for example, future research might focus on improving its efficacy, reducing side effects, or exploring new therapeutic applications.